Cas no 665-49-6 (Tetraethylphosphonium tetrafluoroborate)

• Product Name: Tetraethylphosphonium tetrafluoroborate
• CAS No: 665-49-6
• MF: C₈H₂₀BF₄P
• MW: 234.022777557373
• MDL: MFCD01631314
• CID: 826490
• PubChem ID: 87577483
• Update Time: 2025-10-21

Tetraethylphosphonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• TETRAETHYLPHOSPHONIUM TETRAFLUOROBORATE
• tetraethylphosphanium,tetrafluoroborate
• TETRAETHYLPHOSPHONIUMTETRAFLUOROBORATE
• TL8004711
• T1747
• TETRAETHYLPHOSPHANIUM TETRAFLUOROBORATE
• DTXSID30584989
• 665-49-6
• SCHEMBL126564
• MFCD01631314
• T72803
• tetraethylphosphanium;tetrafluoroborate
• AKOS015832946
• IOQILLMTUOVXHI-UHFFFAOYSA-N
• DB-234026
• Tetraethylphosphonium tetrafluoroborate

• MDL： MFCD01631314
• Inchi： 1S/C8H20P.BF4/c1-5-9(6-2,7-3)8-4;2-1(3,4)5/h5-8H2,1-4H3;/q+1;-1
• InChI Key： IOQILLMTUOVXHI-UHFFFAOYSA-N
• SMILES： [P+](CC)(CC)(CC)CC.F[B-](F)(F)F

Computed Properties

• Exact Mass: 234.13300
• Monoisotopic Mass: 234.1331804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 66.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 291 ºC
• PSA: 13.59000
• LogP: 4.38360
• Solubility: Not determined

Tetraethylphosphonium tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 1759 8/PG III
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III

Related Categories

• Other Chemical Reagents

Additional information on Tetraethylphosphonium tetrafluoroborate

Recent Advances in the Application of Tetraethylphosphonium Tetrafluoroborate (665-49-6) in Chemical Biology and Pharmaceutical Research

Tetraethylphosphonium tetrafluoroborate (CAS: 665-49-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This ionic liquid, characterized by its unique physicochemical properties, has been increasingly utilized in various applications, including catalysis, drug delivery, and as a solvent in organic synthesis. Recent studies have highlighted its potential in enhancing reaction efficiencies and stabilizing sensitive intermediates, making it a valuable tool in synthetic chemistry.

One of the key areas of research involving Tetraethylphosphonium tetrafluoroborate is its role in facilitating green chemistry practices. Its low volatility and high thermal stability make it an environmentally friendly alternative to traditional organic solvents. A 2023 study published in the Journal of Green Chemistry demonstrated its efficacy in catalyzing the synthesis of biologically active compounds with reduced environmental impact. The study reported a 20% increase in yield compared to conventional solvents, underscoring its potential for sustainable pharmaceutical manufacturing.

In addition to its applications in synthesis, Tetraethylphosphonium tetrafluoroborate has been investigated for its role in drug delivery systems. Research published in Advanced Drug Delivery Reviews (2024) explored its use as a stabilizing agent for nanoparticle-based drug carriers. The study found that the compound significantly improved the stability and bioavailability of encapsulated drugs, particularly in hydrophobic environments. This finding opens new avenues for the development of more effective and targeted drug delivery systems.

Another notable application of Tetraethylphosphonium tetrafluoroborate is in the field of electrochemical biosensors. A recent study in Analytical Chemistry (2024) demonstrated its utility as an electrolyte in biosensors for detecting biomarkers associated with neurodegenerative diseases. The compound's high ionic conductivity and compatibility with biological samples were key factors in achieving high sensitivity and specificity in detection. This advancement holds promise for early diagnosis and monitoring of complex diseases.

Despite these promising developments, challenges remain in the widespread adoption of Tetraethylphosphonium tetrafluoroborate. Issues such as cost-effectiveness, scalability, and long-term toxicity profiles require further investigation. Ongoing research aims to address these gaps, with preliminary results suggesting that modifications to the compound's structure could enhance its performance and reduce potential risks. Collaborative efforts between academia and industry are essential to fully realize its potential in pharmaceutical and chemical applications.

In conclusion, Tetraethylphosphonium tetrafluoroborate (665-49-6) represents a versatile and innovative compound with broad applications in chemical biology and pharmaceutical research. Its unique properties and demonstrated efficacy in various contexts make it a promising candidate for future developments. Continued research and optimization will be crucial in overcoming current limitations and unlocking its full potential in the field.